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Compound of Interest

Compound Name: Tandutinib

Cat. No.: B1684613 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential, step-by-step procedures for the

safe disposal of Tandutinib, an investigational kinase inhibitor. Adherence to these protocols is

critical for protecting laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Tandutinib with appropriate

personal protective equipment (PPE). The Safety Data Sheet (SDS) for Tandutinib and its

hydrochloride form indicates that the compound may be harmful if swallowed and is very toxic

to aquatic life with long-lasting effects[1].

Recommended Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to prevent skin contact.

Respiratory Protection: In case of dust formation, wear a NIOSH-approved respirator[2].

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Wash the affected area with soap and plenty of water[2].
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Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek

medical advice[2].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician[2].

Ingestion: Rinse the mouth with water and consult a physician. Never give anything by

mouth to an unconscious person[2].

Step-by-Step Disposal Protocol for Tandutinib
As an investigational drug, Tandutinib must be disposed of in accordance with federal, state,

and local regulations for hazardous or chemical waste[2][3]. The primary recommended

method of disposal is incineration by a licensed professional waste disposal company[2][4].

Procedure:

Waste Identification and Segregation:

Identify all materials contaminated with Tandutinib, including unused product, partially

used vials, empty containers, contaminated PPE, and spill cleanup materials.

Segregate Tandutinib waste from general laboratory trash. Do not mix with biohazardous

waste unless your institution's policy dictates otherwise for chemotoxic agents[3].

Containerization and Labeling:

Place all Tandutinib waste into a designated, compatible, and sealable hazardous waste

container. For solids, use a container that prevents dust formation[2][5].

Label the container clearly as "Hazardous Waste" and include the following information[5]:

Chemical Name: Tandutinib

Concentration (if applicable)

Principal Investigator (PI) Name and Contact Information
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Laboratory Location (Building and Room Number)

Accumulation Start Date

Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory[5].

The SAA should be a secure, secondary containment area away from general lab traffic.

Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a hazardous waste pickup[3][5].

EHS will arrange for the transport of the waste to a licensed and approved hazardous

waste incineration facility[4].

Ensure that a certificate of destruction is obtained and retained for your records, as per

institutional and sponsor requirements[4].

Disposal of Empty Containers:

Empty vials and bottles that contained Tandutinib should be managed as hazardous waste

and placed in the designated waste container[4].

If patient information is present on any packaging, it must be de-identified before disposal[4].

Quantitative Data Summary
While specific quantitative thresholds for Tandutinib disposal are not available, the following

table summarizes key information from its Safety Data Sheet.
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Property Value Source

Chemical Formula C31H42N6O4 [2]

Molecular Weight 562.7 g/mol [2]

Hazard Classification

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Precautionary Statement

P501: Dispose of contents/

container to an approved

waste disposal plant.

[1]

Experimental Protocols
Currently, there are no established experimental protocols for the chemical neutralization or

inactivation of Tandutinib for disposal purposes. The standard and required method of

destruction is high-temperature incineration[4].

Tandutinib Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tandutinib.
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Caption: Workflow for the proper disposal of Tandutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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